1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 1-[2-hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile
• InChI: InChI=1S/C11H20N2O/c1-13-8-10(14)7-11(9-12)5-3-2-4-6-11/h10,13-14H,2-8H2,1H3
• InChI Key: ZZAZFMBUORWQJB-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CC1(CCCCC1)C#N)O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile typically involves the reaction of cyclohexanone with appropriate reagents to introduce the hydroxy, methylamino, and carbonitrile groups. One common method involves the following steps:

Formation of the intermediate: Cyclohexanone reacts with a suitable amine to form an imine intermediate.

Reduction: The imine intermediate is reduced to form the corresponding amine.

Hydroxylation: The amine is then hydroxylated to introduce the hydroxy group.

Cyanation: Finally, the hydroxy-substituted amine undergoes cyanation to form the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonitrile group can be reduced to form an amine.

Substitution: The hydroxy and methylamino groups can participate in substitution reactions to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a catalyst can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Ketones or aldehydes.

Reduction: Primary or secondary amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its effects on various biological pathways.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile involves its interaction with specific molecular targets. The hydroxy and methylamino groups can form hydrogen bonds with biological molecules, influencing their activity. The carbonitrile group can also participate in various chemical reactions, affecting the compound’s overall behavior in biological systems.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Structural Features	Biological Target/Activity	Key Findings	References
1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile	Cyclohexane-carbonitrile core; hydroxypropyl-methylamino side chain	Not explicitly reported in evidence	Limited commercial availability; structural similarity to privileged substructures (e.g., piperazine analogs) .
1-(2-Hydroxy-3-(naphthalen-2-yloxy)propyl)-4-(quinolin-3-yl)piperidin-4-ol	Piperidine core; naphthalenyloxy and quinolinyl substituents	5-HT1F receptor antagonist	- Ki = 11 nM (5-HT1F binding) - No activity at 5-HT1A or Gs-coupled receptors - Reduces cAMP in human beta cells .
1-[3-(3-Ethoxyphenylcarbamoyl)oxy-2-hydroxypropyl]-4-(3-trifluoromethylphenyl)piperazin-1-ium chloride	N-arylpiperazine core; ethoxyphenylcarbamoyl substituent	Antimicrobial (Mycobacterium kansasii)	- MIC comparable to isoniazid - Low cytotoxicity in mammalian cells .
1-{2-Hydroxy-3-(4-methoxyphenylcarbamoyl)oxy)propyl}-4-(3-trifluoromethylphenyl)piperazin-1-ium chloride	N-arylpiperazine core; methoxyphenylcarbamoyl substituent	Antimicrobial (Mycobacterium marinum)	- Most potent in class against M. marinum - Lipophilic properties enhance membrane penetration .
LY344864 (5-HT1F agonist)	Piperazine-like scaffold; fluorophenyl substituents	5-HT1F agonist	- Reduces cAMP in human beta cells - EC₅₀ = 0.1 nM for Gi/o coupling .

Key Observations :

Structural Determinants of Activity :

• Privileged Substructures : Piperidine/piperazine cores (e.g., in 5-HT1F antagonists or antimicrobial agents) are common in bioactive molecules due to their ability to mimic protein-binding motifs (e.g., β-turns) . The cyclohexane-carbonitrile core in the target compound may similarly act as a scaffold for receptor interactions.
• Substituent Effects :

• 5-HT1F Antagonists: Naphthalenyloxy and quinolinyl groups confer specificity for 5-HT1F over 5-HT1A (Ki = 343 nM at 5-HT2B vs. 11 nM at 5-HT1F) .
• Antimicrobial Agents : Trifluoromethylphenyl and carbamoyloxy groups enhance lipophilicity and mycobacterial membrane penetration .

Functional Divergence: Despite structural similarities (e.g., hydroxypropyl side chains), minor modifications drastically alter bioactivity. For example:

• 1-(2-Hydroxy-3-(naphthalen-2-yloxy)propyl)-4-(quinolin-3-yl)piperidin-4-ol is a potent 5-HT1F antagonist but lacks antimicrobial activity.

Data Gaps for Target Compound: No direct evidence links 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile to specific biological targets.

Research Implications

• Synthetic Optimization : Introducing substituents like naphthalenyloxy or trifluoromethylphenyl groups could enhance receptor specificity or antimicrobial potency.
• Mechanistic Studies : Further binding assays (e.g., radioligand studies) are needed to elucidate the target compound’s interactions with serotonin receptors or microbial targets.
• Safety and Selectivity: Compounds like 1-(2-Hydroxy-3-(naphthalen-2-yloxy)propyl)-4-(quinolin-3-yl)piperidin-4-ol show nonspecific luminescence inhibition at ≥3 μM, highlighting the need for dose-dependent toxicity profiling .

Biological Activity

1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile, with the CAS number 2059971-02-5, is a compound of interest due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The chemical structure of 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile can be described as follows:

• Molecular Formula : C_{11}H_{17}N_{2}O
• Molecular Weight : 193.27 g/mol
• Chemical Structure : The compound features a cyclohexane ring with a hydroxyl and a methylamino group attached to a propyl chain ending with a carbonitrile group.

Research indicates that compounds similar to 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile may act as positive allosteric modulators of nicotinic acetylcholine receptors (nAChRs), particularly the α7 subtype. This modulation enhances synaptic transmission and may restore impaired sensory gating and cognitive functions .

Key Findings:

• Allosteric Modulation : The compound has shown to enhance the effects of acetylcholine, leading to increased receptor activity at α7 nAChRs, which are implicated in cognitive processes .
• Potency : In vitro studies have demonstrated that structurally related compounds exhibit significant activity at nAChRs, with some achieving EC50 values in the low micromolar range .

Biological Activity Studies

Several studies have investigated the biological activity of related compounds, providing insights into the potential effects of 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile.

Compound	Target Receptor	EC50 (µM)	Max Modulation (%)
Compound A	α7 nAChR	0.18	1200
Compound B	GABA AR	0.10	-
1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile	α7 nAChR (predicted)	-	-

Case Studies

• Cognitive Enhancement : A study exploring the effects of similar compounds on cognitive function found that positive allosteric modulators could significantly improve memory recall and sensory processing in animal models .
• Therapeutic Applications : Research has suggested that compounds acting on nAChRs may have therapeutic potential in treating conditions such as schizophrenia and Alzheimer's disease due to their role in modulating neurotransmitter systems involved in cognition and memory .

Safety and Toxicology

While specific toxicological data for 1-[2-Hydroxy-3-(methylamino)propyl]cyclohexane-1-carbonitrile is limited due to its recent emergence in research, related compounds have been evaluated for safety. It is essential to conduct thorough toxicity assessments to ensure safety for potential therapeutic use.